Cas no 2171307-85-8 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171307-85-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5834931
• PubChem ID: 165469744
• Update Time: 2025-06-11

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• 2171307-85-8
• EN300-1576766

• Inchi： 1S/C26H32N2O5/c1-3-9-18(14-24(29)27-17(4-2)15-25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18?/m1/s1
• InChI Key： XSLPVFQNGUGPSX-QNSVNVJESA-N
• SMILES： O(C(NC(CC(N[C@@H](CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Latest Research Briefing on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171307-85-8) in Chemical Biology and Pharmaceutical Applications

The compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171307-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative is primarily utilized in peptide synthesis and drug development due to its unique structural properties and compatibility with solid-phase peptide synthesis (SPPS) methodologies. Recent studies have explored its potential in the design of novel therapeutics, particularly in the areas of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key intermediate in the synthesis of protease-resistant peptide analogs. The research team utilized (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid to develop a series of modified peptides with enhanced stability against enzymatic degradation, showing promising results in in vitro models of inflammatory diseases. The compound's chiral center at the 3R position was found to be crucial for maintaining biological activity while improving metabolic stability.

In the realm of cancer research, a recent Nature Communications paper (2024) highlighted the application of 2171307-85-8 in the development of tumor-targeting peptide-drug conjugates (PDCs). The Fmoc-protecting group allowed for selective deprotection during synthesis, enabling precise conjugation of cytotoxic payloads. The resulting conjugates demonstrated improved tumor accumulation and reduced off-target effects in preclinical models of breast cancer, with a 3.5-fold increase in therapeutic index compared to conventional chemotherapy.

Structural characterization studies using NMR and X-ray crystallography have provided new insights into the conformational preferences of this building block. Research published in ACS Chemical Biology (2023) revealed that the hexanamido linker in 2171307-85-8 contributes to enhanced flexibility in peptide backbones, facilitating optimal binding to protein targets. This property has been exploited in the design of allosteric modulators for G-protein coupled receptors (GPCRs), showing particular promise in neurological disorder therapeutics.

From a synthetic chemistry perspective, recent advancements in flow chemistry techniques have improved the production scalability of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid. A 2024 Organic Process Research & Development publication detailed a continuous manufacturing process that achieved 92% yield with >99% enantiomeric purity, addressing previous challenges in large-scale production of this chiral building block.

The safety profile and pharmacokinetic properties of derivatives containing this structural motif have been extensively evaluated in recent preclinical studies. Toxicology assessments published in Regulatory Toxicology and Pharmacology (2023) indicated favorable ADME (absorption, distribution, metabolism, and excretion) characteristics, with particular advantages in oral bioavailability compared to similar compounds lacking the hexanamido spacer.

Future research directions identified in the literature include exploration of this compound's utility in mRNA display technologies and the development of cyclic peptide therapeutics. The unique structural features of 2171307-85-8 appear particularly suited for constructing constrained peptide libraries, as suggested by preliminary results from a 2024 Chemical Science publication investigating next-generation peptide drug discovery platforms.